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Compound of Interest

5,8-Dibromo-2,3-
Compound Name:
dichloroquinoxaline

Cat. No.: B12834208

An In-depth Technical Guide to 5,8-Dibromo-2,3-dichloroquinoxaline

This guide provides essential technical data for 5,8-Dibromo-2,3-dichloroquinoxaline, a
halogenated heterocyclic compound relevant to researchers and professionals in the fields of
chemical synthesis and drug development.

Core Molecular Data

The fundamental molecular properties of 5,8-Dibromo-2,3-dichloroquinoxaline are
summarized below. This information is critical for stoichiometric calculations, analytical
characterization, and experimental design.

Property Value

Chemical Formula CsH2Br2Cl2N2[1]

Molecular Weight 356.83 g/mol [1]

IUPAC Name 5,8-dibromo-2,3-dichloroquinoxaline[1]
CAS Number 2411640-38-3[1]

Experimental Protocols
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Detailed experimental protocols involving this compound are highly specific to the research
context. For methodologies related to its synthesis, purification, or application, researchers
should consult peer-reviewed chemical literature and established synthetic chemistry
databases. As a starting point, the product's SMILES string,
CIC1=NC2=C(Br)C=CC(Br)=C2N=C1Cl, can be used to search for relevant reaction schemes
and experimental procedures in chemical informatics platforms.[1]

Logical Relationship Diagram

The following diagram illustrates the direct relationship between the chemical compound and
its core identifiers and properties.

Formula:

CsH2Br2Clz2N2

Molecular Weight:
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CIC1=NC2=C(Br)C=CC(Br)=C2N=C1Cl
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Caption: Relationship between the compound and its key properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5,8-Dibromo-2,3-dichloroquinoxaline molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12834208#5-8-dibromo-2-3-dichloroquinoxaline-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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